Cas no 256521-85-4 (Silane, [(4-chlorophenyl)methoxy](1,1-dimethylethyl)dimethyl-)
256521-85-4 structure
Product Name:Silane, [(4-chlorophenyl)methoxy](1,1-dimethylethyl)dimethyl-
CAS No:256521-85-4
MF:C13H21ClOSi
MW:256.843744039536
CID:1423645
PubChem ID:11299849
Update Time:2025-04-20
Silane, [(4-chlorophenyl)methoxy](1,1-dimethylethyl)dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Silane, [(4-chlorophenyl)methoxy](1,1-dimethylethyl)dimethyl-
- 4-Chlorobenzyl alcohol, tert-butyldimethylsilyl ether
- DTXSID201168114
- tert-Butyldimethyl(4-chlorobenzyloxy)silane
- 256521-85-4
- BDELLEROAYBJQQ-UHFFFAOYSA-N
- Benzene, 1-chloro-4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-
- 1-Chloro-4-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]benzene
- 4-Chlorobenzyl alcohol, TBDMS derivative
- tert-Butyl((4-chlorobenzyl)oxy)dimethylsilane
-
- Inchi: 1S/C13H21ClOSi/c1-13(2,3)16(4,5)15-10-11-6-8-12(14)9-7-11/h6-9H,10H2,1-5H3
- InChI Key: BDELLEROAYBJQQ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CO[Si](C)(C)C(C)(C)C
Computed Properties
- Exact Mass: 256.10513
- Monoisotopic Mass: 256.1050195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Silane, [(4-chlorophenyl)methoxy](1,1-dimethylethyl)dimethyl- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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